Cas no 950272-20-5 (methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate)

• Product Name: methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate
• CAS No: 950272-20-5
• MF: C₂₂H₂₃N₃O₅
• MW: 409.435125589371
• CID: 5430178
• PubChem ID: 22425383
• Update Time: 2025-05-24

methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate
• VU0616430-1
• AKOS001774743
• methyl 3-(4-ethoxyphenyl)-2-morpholino-4-oxo-3,4-dihydroquinazoline-7-carboxylate
• F3382-8000
• 950272-20-5
• Methyl 3-(4-ethoxyphenyl)-3,4-dihydro-2-(4-morpholinyl)-4-oxo-7-quinazolinecarboxylate

• Inchi： 1S/C22H23N3O5/c1-3-30-17-7-5-16(6-8-17)25-20(26)18-9-4-15(21(27)28-2)14-19(18)23-22(25)24-10-12-29-13-11-24/h4-9,14H,3,10-13H2,1-2H3
• InChI Key： BSDGJPBITNYVPJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(C2=CC=C(OCC)C=C2)C=1N1CCOCC1

Computed Properties

• Exact Mass: 409.16377084g/mol
• Monoisotopic Mass: 409.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.9±60.0 °C(Predicted)
• pka: 2.03±0.70(Predicted)

Additional information on methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate

Methyl 3-(4-Ethoxyphenyl)-2-(Morpholin-4-yl)-4-Oxo-3,4-Dihydroquinazoline-7-Carboxylate: A Comprehensive Overview

The compound with CAS No 950272-20-5, known as methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinazoline core with substituents that include a morpholino group, an ethoxyphenyl moiety, and a methyl ester functional group. These substituents play a crucial role in modulating the compound's pharmacokinetic properties, bioavailability, and biological activity.

Recent studies have highlighted the potential of methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate as a promising candidate for the development of novel therapeutic agents. Researchers have focused on its ability to inhibit specific kinase enzymes, which are often overexpressed in various pathological conditions such as cancer and inflammatory diseases. The morpholino group attached to the quinazoline core is particularly significant as it enhances the compound's solubility and stability, making it more amenable for in vivo studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinazoline skeleton. This is followed by the introduction of the morpholino group and the ethoxyphenyl substituent through carefully designed coupling reactions. The final step involves the esterification of the carboxylic acid group to form the methyl ester derivative. The entire synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product.

In terms of biological activity, methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-yl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate has demonstrated potent inhibitory effects against several key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a potential candidate for anti-cancer drug development, as dysregulation of CDKs is commonly observed in various types of cancers.

Moreover, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies have indicated that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl 3-(4-ethoxyphenyl)-2-(morpholin-4-y1)-4-Oxo-quinalzoline-carboxy-late has also been extensively studied. Research findings indicate that this compound exhibits favorable absorption characteristics and moderate bioavailability when administered orally. Its half-life is sufficiently long to allow for once-daily dosing regimens, which is advantageous from a patient compliance perspective.

One of the most recent advancements in the study of this compound involves its use in combination therapies. Researchers have explored its synergistic effects with other anti-cancer agents, such as taxanes and platinum-based chemotherapeutic drugs. Early results suggest that combining this compound with conventional chemotherapeutic agents may enhance anti-tumor efficacy while minimizing adverse side effects.

In conclusion, methyl 3-(4-Ethoxyphenyl)-2-(Morpholin-y1)-quinalzoline-carboxy-late represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications span across multiple therapeutic areas, including oncology and inflammation management. As research continues to unravel its full potential, this compound holds promise as a novel therapeutic agent with substantial clinical benefits.